Cas no 1292097-95-0 (2-fluoro-N-2-(trifluoromethyl)cyclohexylpyridine-4-carboxamide)

• Product Name: 2-fluoro-N-2-(trifluoromethyl)cyclohexylpyridine-4-carboxamide
• CAS No: 1292097-95-0
• MF: C₁₃H₁₄F₄N₂O
• MW: 290.256677150726
• CID: 5148972
• PubChem ID: 61294198
• Update Time: 2025-05-27

2-fluoro-N-2-(trifluoromethyl)cyclohexylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-[2-(trifluoromethyl)cyclohexyl]pyridine-4-carboxamide
• Z802661442
• 4-Pyridinecarboxamide, 2-fluoro-N-[2-(trifluoromethyl)cyclohexyl]-
• 2-fluoro-N-2-(trifluoromethyl)cyclohexylpyridine-4-carboxamide

• Inchi： 1S/C13H14F4N2O/c14-11-7-8(5-6-18-11)12(20)19-10-4-2-1-3-9(10)13(15,16)17/h5-7,9-10H,1-4H2,(H,19,20)
• InChI Key： WISIVHPSQMJVHT-UHFFFAOYSA-N
• SMILES： FC(C1CCCCC1NC(C1C=CN=C(C=1)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 348
• XLogP3: 3.4
• Topological Polar Surface Area: 42

Additional information on 2-fluoro-N-2-(trifluoromethyl)cyclohexylpyridine-4-carboxamide

Comprehensive Overview of 2-fluoro-N-2-(trifluoromethyl)cyclohexylpyridine-4-carboxamide (CAS No. 1292097-95-0)

The compound 2-fluoro-N-2-(trifluoromethyl)cyclohexylpyridine-4-carboxamide (CAS No. 1292097-95-0) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluoro substituent and a trifluoromethyl group, enhances its bioactivity and metabolic stability, making it a subject of growing interest in drug discovery. Researchers are particularly drawn to its potential as a kinase inhibitor or ligand for targeting specific biological pathways, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated compounds has surged due to their ability to improve drug efficacy and reduce side effects. The 2-fluoro-N-2-(trifluoromethyl)cyclohexylpyridine-4-carboxamide exemplifies this trend, as its trifluoromethyl moiety is known to enhance lipophilicity and membrane permeability. This property is critical in the development of CNS-targeting drugs, a hot topic in neurodegenerative disease research. Additionally, its pyridine-carboxamide scaffold is frequently explored in cancer therapeutics, addressing the urgent need for novel oncology treatments.

The synthesis of 1292097-95-0 involves multi-step organic reactions, including amide coupling and halogenation, which are widely discussed in synthetic chemistry forums. Its cyclohexyl ring contributes to conformational rigidity, a desirable trait in drug design to improve target binding affinity. Given the rise of AI-driven molecular modeling, this compound has also been flagged in computational studies for its potential interactions with G-protein-coupled receptors (GPCRs), a key focus area for drug repurposing initiatives.

From an industrial perspective, 2-fluoro-N-2-(trifluoromethyl)cyclohexylpyridine-4-carboxamide is gaining traction in agrochemical innovation. Fluorinated pyridines are increasingly used in crop protection due to their resistance to environmental degradation. This aligns with global discussions on sustainable agriculture and the need for low-toxicity pesticides, making it a relevant candidate for further study. Analytical methods such as HPLC and LC-MS are typically employed to characterize its purity, a common query among quality control professionals.

Despite its promise, challenges remain in scaling up the production of CAS No. 1292097-95-0. Researchers are investigating green chemistry approaches to optimize its synthesis, reflecting the broader shift toward environmentally friendly manufacturing. The compound’s patent landscape is another area of interest, as intellectual property protections could influence its commercial viability. As the scientific community continues to explore its applications, 1292097-95-0 exemplifies the intersection of medicinal chemistry and material science, offering multifaceted opportunities for innovation.